Cas no 1216484-92-2 (1-(4-methylpiperazin-1-yl)-3-{2-2-(propan-2-yl)phenoxyethoxy}propan-2-ol dihydrochloride)

1-(4-Methylpiperazin-1-yl)-3-{2-[2-(propan-2-yl)phenoxy]ethoxy}propan-2-ol dihydrochloride is a chemically synthesized compound featuring a piperazine core linked to a propan-2-ol moiety via an ether bridge. Its dihydrochloride salt form enhances solubility and stability, making it suitable for pharmaceutical and research applications. The structure incorporates a substituted phenoxy group, which may influence binding affinity in biological systems. This compound is of interest due to its potential as an intermediate in drug development, particularly for targeting receptor-mediated pathways. Its well-defined molecular architecture allows for precise modifications, enabling further exploration of structure-activity relationships. The hydrochloride salt ensures consistent handling and storage properties.
1-(4-methylpiperazin-1-yl)-3-{2-2-(propan-2-yl)phenoxyethoxy}propan-2-ol dihydrochloride structure
1216484-92-2 structure
Product Name:1-(4-methylpiperazin-1-yl)-3-{2-2-(propan-2-yl)phenoxyethoxy}propan-2-ol dihydrochloride
CAS No:1216484-92-2
MF:C19H34Cl2N2O3
MW:409.390863895416
CID:5869460
PubChem ID:16807102
Update Time:2025-09-25

1-(4-methylpiperazin-1-yl)-3-{2-2-(propan-2-yl)phenoxyethoxy}propan-2-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(4-methylpiperazin-1-yl)-3-{2-2-(propan-2-yl)phenoxyethoxy}propan-2-ol dihydrochloride
    • 1-(4-methylpiperazin-1-yl)-3-{2-[2-(propan-2-yl)phenoxy]ethoxy}propan-2-ol dihydrochloride
    • 1216484-92-2
    • F1193-0154
    • 1-(2-(2-isopropylphenoxy)ethoxy)-3-(4-methylpiperazin-1-yl)propan-2-ol dihydrochloride
    • AKOS026679125
    • 1-(4-methylpiperazin-1-yl)-3-[2-(2-propan-2-ylphenoxy)ethoxy]propan-2-ol;dihydrochloride
    • VU0494245-1
    • SR-01000010743
    • SR-01000010743-1
    • Inchi: 1S/C19H32N2O3.2ClH/c1-16(2)18-6-4-5-7-19(18)24-13-12-23-15-17(22)14-21-10-8-20(3)9-11-21;;/h4-7,16-17,22H,8-15H2,1-3H3;2*1H
    • InChI Key: QTVRJMJBLSDWHY-UHFFFAOYSA-N
    • SMILES: Cl.Cl.OC(COCCOC1C=CC=CC=1C(C)C)CN1CCN(C)CC1

Computed Properties

  • Exact Mass: 408.1946483g/mol
  • Monoisotopic Mass: 408.1946483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 9
  • Complexity: 333
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.2Ų

1-(4-methylpiperazin-1-yl)-3-{2-2-(propan-2-yl)phenoxyethoxy}propan-2-ol dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1193-0154-2μmol
1-(4-methylpiperazin-1-yl)-3-{2-[2-(propan-2-yl)phenoxy]ethoxy}propan-2-ol dihydrochloride
1216484-92-2 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F1193-0154-5μmol
1-(4-methylpiperazin-1-yl)-3-{2-[2-(propan-2-yl)phenoxy]ethoxy}propan-2-ol dihydrochloride
1216484-92-2 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F1193-0154-10μmol
1-(4-methylpiperazin-1-yl)-3-{2-[2-(propan-2-yl)phenoxy]ethoxy}propan-2-ol dihydrochloride
1216484-92-2 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F1193-0154-20μmol
1-(4-methylpiperazin-1-yl)-3-{2-[2-(propan-2-yl)phenoxy]ethoxy}propan-2-ol dihydrochloride
1216484-92-2 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F1193-0154-1mg
1-(4-methylpiperazin-1-yl)-3-{2-[2-(propan-2-yl)phenoxy]ethoxy}propan-2-ol dihydrochloride
1216484-92-2 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F1193-0154-2mg
1-(4-methylpiperazin-1-yl)-3-{2-[2-(propan-2-yl)phenoxy]ethoxy}propan-2-ol dihydrochloride
1216484-92-2 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F1193-0154-3mg
1-(4-methylpiperazin-1-yl)-3-{2-[2-(propan-2-yl)phenoxy]ethoxy}propan-2-ol dihydrochloride
1216484-92-2 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F1193-0154-4mg
1-(4-methylpiperazin-1-yl)-3-{2-[2-(propan-2-yl)phenoxy]ethoxy}propan-2-ol dihydrochloride
1216484-92-2 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F1193-0154-5mg
1-(4-methylpiperazin-1-yl)-3-{2-[2-(propan-2-yl)phenoxy]ethoxy}propan-2-ol dihydrochloride
1216484-92-2 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F1193-0154-10mg
1-(4-methylpiperazin-1-yl)-3-{2-[2-(propan-2-yl)phenoxy]ethoxy}propan-2-ol dihydrochloride
1216484-92-2 90%+
10mg
$79.0 2023-05-17

Additional information on 1-(4-methylpiperazin-1-yl)-3-{2-2-(propan-2-yl)phenoxyethoxy}propan-2-ol dihydrochloride

Research Brief on 1-(4-methylpiperazin-1-yl)-3-{2-2-(propan-2-yl)phenoxyethoxy}propan-2-ol dihydrochloride (CAS: 1216484-92-2)

The compound 1-(4-methylpiperazin-1-yl)-3-{2-2-(propan-2-yl)phenoxyethoxy}propan-2-ol dihydrochloride (CAS: 1216484-92-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of central nervous system (CNS) disorders and receptor modulation. Recent studies have focused on its pharmacological properties, mechanism of action, and potential clinical applications.

Recent research has elucidated the compound's interaction with specific neurotransmitter receptors, particularly those involved in dopaminergic and serotonergic pathways. In vitro and in vivo studies have demonstrated its high affinity for certain receptor subtypes, suggesting its potential as a modulator for conditions such as schizophrenia, depression, and anxiety disorders. The dihydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further drug development.

One of the key findings from recent studies is the compound's ability to cross the blood-brain barrier (BBB) efficiently, a critical factor for CNS-targeted therapeutics. Pharmacokinetic analyses have shown favorable absorption and distribution profiles, with minimal off-target effects. Additionally, structural-activity relationship (SAR) studies have provided insights into optimizing the molecule for enhanced efficacy and reduced side effects.

In terms of synthetic pathways, recent advancements have focused on improving the yield and purity of 1-(4-methylpiperazin-1-yl)-3-{2-2-(propan-2-yl)phenoxyethoxy}propan-2-ol dihydrochloride. Novel catalytic methods and green chemistry approaches have been employed to streamline production, addressing previous challenges related to scalability and cost-effectiveness. These developments are crucial for transitioning the compound from preclinical to clinical stages.

Looking ahead, ongoing research aims to explore the compound's potential in combination therapies and its effects on other biological targets. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development, with preliminary clinical trials anticipated in the near future. The compound's unique pharmacological profile positions it as a promising candidate for addressing unmet medical needs in neuropsychiatric and neurodegenerative diseases.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk